Cas no 2172397-11-2 (bicyclo4.2.0octane-7-sulfonyl fluoride)

• Product Name: bicyclo4.2.0octane-7-sulfonyl fluoride
• CAS No: 2172397-11-2
• MF: C₈H₁₃FO₂S
• MW: 192.251024961472
• CID: 6232388
• PubChem ID: 165519467
• Update Time: 2025-10-21

bicyclo4.2.0octane-7-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• bicyclo4.2.0octane-7-sulfonyl fluoride
• 2172397-11-2
• bicyclo[4.2.0]octane-7-sulfonyl fluoride
• EN300-1451250

• Inchi： 1S/C8H13FO2S/c9-12(10,11)8-5-6-3-1-2-4-7(6)8/h6-8H,1-5H2
• InChI Key： ZTEDGZUYEGMSIG-UHFFFAOYSA-N
• SMILES： S(C1CC2CCCCC21)(=O)(=O)F

Computed Properties

• Exact Mass: 192.06202899g/mol
• Monoisotopic Mass: 192.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on bicyclo4.2.0octane-7-sulfonyl fluoride

Exploring the Unique Properties and Applications of bicyclo[4.2.0]octane-7-sulfonyl fluoride (CAS No. 2172397-11-2)

In the rapidly evolving field of organic chemistry, bicyclo[4.2.0]octane-7-sulfonyl fluoride (CAS No. 2172397-11-2) has emerged as a compound of significant interest due to its unique structural features and versatile reactivity. This bicyclic sulfonyl fluoride derivative combines the stability of a bicyclo[4.2.0]octane framework with the highly reactive sulfonyl fluoride group, making it a valuable building block in medicinal chemistry, materials science, and chemical biology. Researchers are particularly drawn to its potential in click chemistry applications and as a probe for protein labeling, aligning with current trends in targeted drug discovery and bioconjugation technologies.

The growing demand for sulfur(VI)-fluoride exchange (SuFEx) reagents in recent years has placed compounds like bicyclo[4.2.0]octane-7-sulfonyl fluoride at the forefront of chemical tool development. Its CAS number (2172397-11-2) frequently appears in patent literature related to covalent inhibitor design and bioorthogonal chemistry, reflecting its importance in addressing modern challenges in therapeutic development. The compound's rigid bicyclic scaffold offers distinct advantages in molecular recognition applications, while the fluorosulfate group provides exceptional selectivity in reactions with nucleophiles—a property extensively discussed in forums about next-generation bioconjugation techniques.

From a synthetic perspective, the bicyclo[4.2.0]octane core structure contributes to the compound's stability while maintaining sufficient flexibility for diverse derivatization. This characteristic has sparked numerous discussions in organic synthesis communities about its potential as a versatile intermediate for complex molecule construction. The sulfonyl fluoride moiety's compatibility with aqueous environments—a hot topic in chemical biology circles—makes this compound particularly valuable for developing activity-based probes and studying biological systems under native conditions.

Recent publications have highlighted the role of bicyclo[4.2.0]octane-7-sulfonyl fluoride in advancing fragment-based drug discovery (FBDD), where its balanced physicochemical properties address common challenges in ligand efficiency optimization. The compound's three-dimensional character—a quality highly sought after in modern drug design to escape flatland—has generated substantial interest among medicinal chemists working on protein-protein interaction inhibitors. Furthermore, its application in covalent drug discovery aligns perfectly with industry efforts to develop more selective and long-acting therapeutics.

In materials science applications, the bicyclo[4.2.0]octane scaffold provides exceptional thermal stability while the sulfonyl fluoride group serves as an excellent handle for polymer modification. This dual functionality makes CAS No. 2172397-11-2 relevant to cutting-edge research in smart materials and surface functionalization—topics that consistently rank high in academic search queries. The compound's potential in creating self-healing materials through reversible SuFEx chemistry has been particularly noted in recent materials science symposia.

The analytical characterization of bicyclo[4.2.0]octane-7-sulfonyl fluoride presents interesting challenges and opportunities that resonate with current discussions in spectroscopic method development. Its unique NMR fingerprint arising from the constrained bicyclic system provides valuable case studies for structural elucidation techniques, while the 19F NMR signal offers a convenient handle for reaction monitoring—a feature frequently mentioned in methodology papers about fluorine tagging strategies.

Environmental considerations surrounding fluorine-containing compounds have brought additional scrutiny to reagents like bicyclo[4.2.0]octane-7-sulfonyl fluoride. However, its efficient reactivity at low concentrations and potential for green chemistry applications have positioned it favorably in discussions about sustainable chemical processes. The compound's role in developing degradable materials through controlled SuFEx reactions has been particularly highlighted in recent green chemistry forums.

Looking forward, the unique combination of structural features in bicyclo[4.2.0]octane-7-sulfonyl fluoride (CAS No. 2172397-11-2) ensures its continued relevance across multiple disciplines. From addressing fundamental questions in chemical reactivity to enabling breakthroughs in therapeutic development and advanced materials, this compound exemplifies the power of strategic molecular design in modern chemistry. Its applications continue to expand as researchers uncover new ways to leverage its bicyclic stability and fluorosulfonate reactivity—making it a compound worth watching in coming years.